Cas no 272118-05-5 (Cycloshermilamine D)
Cycloshermilamine D structure
Product Name:Cycloshermilamine D
CAS No:272118-05-5
MF:C21H16N4OS
MW:372.442942619324
CID:6671083
Update Time:2024-03-02
Cycloshermilamine D Chemical and Physical Properties
Names and Identifiers
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- Cycloshermilamine D
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- Inchi: 1S/C21H16N4OS/c1-24(2)16-9-13-20-17-12(11-5-3-4-6-14(11)25(16)20)7-8-22-18(17)19-21(13)27-10-15(26)23-19/h3-9H,10H2,1-2H3,(H,23,26)
- InChI Key: GPZYPHQBECMNGO-UHFFFAOYSA-N
- SMILES: CN(C1N2C3C(=C4C(=C5C=3C(C3C2=CC=CC=3)=CC=N5)NC(=O)CS4)C=1)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- XLogP3: 1.781
Cycloshermilamine D Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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